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Compound of Interest

Compound Name: (S)-LY3177833

Cat. No.: B608739

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-LY3177833 is a potent and orally active inhibitor of Cell Division Cycle 7 (CDC7) kinase
and the phosphorylation of its substrate, Minichromosome Maintenance Complex Component 2
(PMCM2).[1] With IC50 values of 3.3 nM for CDC7 and 290 nM for pMCM2, it serves as a
critical tool for studying cell cycle regulation and as a potential therapeutic agent in oncology.[1]
Proper dissolution and handling of (S)-LY3177833 are paramount for obtaining accurate and
reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for
dissolving (S)-LY3177833 for in vitro studies due to its high solubilizing capacity for organic
molecules. This document provides detailed protocols for the dissolution of (S)-LY3177833 in
DMSO, information on its stability, and an overview of the relevant signaling pathway.

Chemical Properties and Solubility

(S)-LY3177833 is a small molecule with the molecular formula Ci16H12FNsO and a molecular
weight of 309.3 g/mol . Its solubility in various solvents is a critical factor for its use in
experimental settings.

Table 1: Solubility and Storage of (S)-LY3177833
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Parameter Value Reference

Molecular Formula Ci6H12FNsO [2]

Molecular Weight 309.3 g/mol [2]

Solubility in DMSO = 30 mg/mL (= 96.99 mM) MedChemExpress Datasheet

) -80°C for up to 2 years; -20°C
Storage of Stock Solution MedChemExpress Datasheet
for up to 1 year

Experimental Protocols

Materials and Equipment
e (S)-LY3177833 powder

e Anhydrous or high-purity Dimethyl sulfoxide (DMSO)
» Sterile microcentrifuge tubes or vials

» Vortex mixer

e Sonicator (optional)

o Calibrated pipettes

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (S)-LY3177833 in DMSO,
a common concentration for in vitro experiments.
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Caption: Inhibition of the CDC7 signaling pathway by (S)-LY3177833.

Stability and Handling Precautions

o Hygroscopic Nature of DMSO: DMSO is hygroscopic and will readily absorb moisture from
the air. It is crucial to use anhydrous or high-purity DMSO and to minimize the exposure of
the solvent and the stock solution to the atmosphere. The presence of water can affect the
solubility and stability of the compound.

» Freeze-Thaw Cycles: Repeated freeze-thaw cycles of the stock solution should be avoided
as they can lead to the degradation of the compound. Aliquoting the stock solution into
single-use volumes is highly recommended.
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o Safety: (S)-LY3177833 is a potent bioactive compound. Standard laboratory safety
precautions, including the use of a lab coat, gloves, and safety glasses, should be followed
at all times. All handling should be performed in a well-ventilated area or a chemical fume
hood. Dispose of waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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